N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C17H14BrN3O4/c1-23-13-7-11(8-14(9-13)24-2)15(22)19-17-21-20-16(25-17)10-3-5-12(18)6-4-10/h3-9H,1-2H3,(H,19,21,22)
• InChI Key: RUPVHDKOXQUFAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)Br)OC
• Molecular Formula: C17H14BrN3O4
• Molecular Weight: 404.2 g/mol

Description

The compound “N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-3,5-dimethoxybenzamide” is a complex organic molecule that contains several functional groups. It has a benzamide group, an oxadiazole ring, and a bromophenyl group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the oxadiazole ring and the benzamide group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups often undergo reactions like electrophilic substitution, nucleophilic substitution, and various types of coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the bromophenyl group could make it relatively heavy and possibly increase its reactivity.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents against influenza A. .
• .

Antimicrobial Properties

Our compound has been evaluated for its antimicrobial effects:

• .

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Compounds with similar structures have shown a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, it should be handled with care to avoid exposure and potential harm.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization, and potential biological activities. Given the biological activities of similar compounds, it could be of interest in the development of new pharmaceuticals.